Nialamide hydrochloride

• CAS: 1161-03-1
• Molecular Formula: C16H19ClN4O2
• Molecular Weight: 334.80 g/mol
• InChI: InChI=1S/C16H18N4O2.ClH/c21-15(18-12-13-4-2-1-3-5-13)8-11-19-20-16(22)14-6-9-17-10-7-14;/h1-7,9-10,19H,8,11-12H2,(H,18,21)(H,20,22);1H
• InChIKey: XPLZAZCGEUUFJL-UHFFFAOYSA-N

Nialamide Hydrochloride – Irreversible MAO Inhibitor

Nialamide hydrochloride (CAS 1161-03-1) is the hydrochloride salt form of nialamide, a non-selective, irreversible monoamine oxidase (MAO) inhibitor of the hydrazine chemical class [1]. It inhibits both MAO-A and MAO-B isoforms, blocking the degradation of serotonin, norepinephrine, and dopamine . This compound was historically developed by Pfizer and marketed as an antidepressant before withdrawal due to hepatotoxicity concerns [2]. The hydrochloride salt form (C16H19ClN4O2, MW 334.80) provides enhanced aqueous solubility and stability compared to the free base, with commercial specifications typically citing >98% purity by HPLC . As a discontinued pharmaceutical agent, nialamide hydrochloride is now exclusively available for non-human research applications in preclinical pharmacology, neuroscience, and drug repurposing studies [2].

Irreversible MAO-A/B inhibitor probe

Reported dual NE/5-HT elevation context

Sustained enzyme inhibition (≥2 weeks reported)

Bacterial β-glucuronidase inhibition fit

• [1] Ace Therapeutics. Nialamide monohydrochloride Product Specification Sheet. Cat. No. SMD1014. View Source
• [2] DrugBank. Nialamide: DB04820. View Source

Nialamide vs. In-Class MAOIs

Direct substitution of nialamide hydrochloride with other hydrazine-class MAO inhibitors (e.g., iproniazid, phenelzine, isocarboxazid) or non-hydrazine MAOIs (e.g., tranylcypromine) introduces irreconcilable confounding variables in research protocols. These compounds differ fundamentally in their off-target pharmacological profiles: phenelzine elevates brain GABA and alanine levels via its free hydrazine group, whereas nialamide and iproniazid (substituted hydrazines) do not [1]. Furthermore, nialamide demonstrates lower short-term toxicity than iproniazid in clinical settings [2], and exhibits superior in vivo antiparasitic potency compared to phenelzine despite lower in vitro activity [3]. The hydrochloride salt form of nialamide offers distinct physicochemical advantages, including quantified aqueous solubility of 2270 mg/L at 25°C [4], which directly impacts formulation and dosing consistency in experimental models. Substitution without accounting for these validated differential properties compromises both data reproducibility and mechanistic interpretation.

MAO inhibitory potency

Potency vs. iproniazid may shift dose–response relationships; direct substitution can confound enzyme inhibition level.

Off-target β-glucuronidase activity

Nialamide’s bacterial GUS inhibition exceeds phenelzine and isocarboxazid; off-target effects may not transfer.

Duration and hepatotoxicity profile

Sustained MAO inhibition and wider hepatic threshold differ from class members; model exposure context may not match.

• [1] Yamada N, et al. Effects of two substituted hydrazine monoamine oxidase (MAO) inhibitors on neurotransmitter amines, gamma-aminobutyric acid, and alanine in rat brain. J Pharm Sci. 1993;82(9):934-937. View Source
• [2] Dewhurst WG, Pare CMB. A clinical and biochemical study of monoamine oxidase inhibition in depressed patients. I. A clinical trial of Nialamide. J Ment Sci. 1961;107:239-243. View Source
• [3] Hydrazide antidepressants possess novel antileishmanial activity in vitro and in vivo. (2016). View Source
• [4] ScienceDirect. Nialamide - Solubility Data. ChemIDplus Advanced, 2015. View Source

Nialamide Differentiation Evidence

MAO Inhibitory Potency vs. Iproniazid

In a controlled double-blind clinical trial involving 28 depressed subjects, nialamide demonstrated appreciably lower short-term toxic effects compared to the closely related hydrazine MAO inhibitor iproniazid [1]. The trial authors specifically concluded that nialamide 'appears to be appreciably safer than iproniazid in its short term toxic effects,' representing a clinically meaningful differentiation within the same chemical class [1].

MAO Inhibition vs. Iproniazid

Head-to-head

2.5–12× more potent than iproniazid across species and assay systems

Supports MAO inhibition assay context

Context-dependent; reserpine reversal and 5-HTP pyrexia models

Evidence Dimension	Short-term clinical toxicity profile in depressed patients
Target Compound Data	Appreciably safer than iproniazid; lower short-term toxic effects
Comparator Or Baseline	Iproniazid (hydrazine-class MAOI); higher short-term toxic effects
Quantified Difference	Qualitatively lower; exact incidence rates not specified in available data
Conditions	Controlled double-blind trial; 28 depressed subjects; clinical setting

Why This Matters

This head-to-head clinical differentiation justifies selecting nialamide over iproniazid for research protocols where minimizing compound-related toxicity confounding is critical.

• [1] Dewhurst WG, Pare CMB. A clinical and biochemical study of monoamine oxidase inhibition in depressed patients. I. A clinical trial of Nialamide. J Ment Sci. 1961;107:239-243. View Source

Bacterial β-Glucuronidase Inhibition vs. Phenelzine

Time- and dose-response analyses in rat brain demonstrated a critical pharmacological distinction between substituted hydrazine MAO inhibitors (nialamide, iproniazid) and the unsubstituted hydrazine phenelzine. While nialamide and iproniazid function as relatively potent MAO inhibitors, they do not produce increased GABA and alanine (ALA) levels in brain, unlike phenelzine [1]. The study concludes that a free hydrazine group is necessary for MAO inhibitors to exert marked effects on GABA and ALA [1].

β-Glucuronidase Inhibition

Head-to-head

IC50 = 71 nM (biochemical), 17 nM (cell-based) vs. phenelzine 2,300 nM, 7,123 nM

Supports bacterial GUS inhibition model

Cell-based and biochemical E. coli GUS assays; selective over mammalian GUS

Evidence Dimension	Brain GABA and alanine level elevation in rat
Target Compound Data	No increase in brain GABA and ALA levels (substituted hydrazine)
Comparator Or Baseline	Phenelzine (unsubstituted hydrazine); produces increased GABA and ALA levels in brain
Quantified Difference	Qualitative presence/absence; free hydrazine group required for GABA/ALA effects
Conditions	Rat brain tissue; time- and dose-response analysis

Why This Matters

This fundamental mechanistic distinction enables researchers to select nialamide when MAO inhibition without concurrent GABAergic modulation is required, avoiding confounding off-target effects present with phenelzine.

• [1] Yamada N, et al. Effects of two substituted hydrazine monoamine oxidase (MAO) inhibitors on neurotransmitter amines, gamma-aminobutyric acid, and alanine in rat brain. J Pharm Sci. 1993;82(9):934-937. View Source

Duration of MAO Inhibition

In a comparative study evaluating hydrazide antidepressants for antileishmanial activity, phenelzine demonstrated the highest in vitro potency against Leishmania strains, yet nialamide exhibited superior in vivo potency and was additionally effective when applied topically to cutaneous lesions [1]. This inversion of relative potency between in vitro and in vivo models highlights a unique translational advantage for nialamide in preclinical antiparasitic research.

Duration of MAO Inhibition

Cross-study

≥2 weeks after single oral dose in dogs

Supports sustained depletion protocol

Irreversible inhibitor kinetics; species-specific duration

Evidence Dimension	Antileishmanial activity
Target Compound Data	More potent in vivo; effective topically
Comparator Or Baseline	Phenelzine; most active in vitro but less potent in vivo
Quantified Difference	Inversion of in vitro/in vivo potency ranking; exact IC50/ED50 not specified in available abstract
Conditions	In vitro Leishmania cultures; in vivo animal models; topical cutaneous application

Why This Matters

This differential in vivo efficacy profile positions nialamide as the preferred research tool for investigating hydrazide-class MAOIs in antiparasitic drug repurposing studies where translational relevance is paramount.

• [1] Hydrazide antidepressants possess novel antileishmanial activity in vitro and in vivo. 2016. View Source

Hepatotoxicity Safety Margin vs. Iproniazid

The hydrochloride salt form of nialamide provides a defined aqueous solubility of 2270 mg/L at 25°C [1], a physicochemical property critical for consistent in vitro and in vivo dosing. This specification enables researchers to prepare aqueous stock solutions at known concentrations without reliance on organic co-solvents that may introduce vehicle-related artifacts.

Hepatotoxicity vs. Iproniazid

Cross-study

No liver damage at ≤300 mg/kg (rat) vs. iproniazid necrosis at ≤10 mg/kg

Supports hepatotoxicity model comparison

Model-dependent; wider hepatic threshold reported

Evidence Dimension	Aqueous solubility
Target Compound Data	2270 mg/L at 25°C
Comparator Or Baseline	Free base nialamide; solubility not directly comparable due to salt form differences
Quantified Difference	Hydrochloride salt enables aqueous solubility of 2.27 mg/mL
Conditions	Water at 25°C

Why This Matters

Quantified solubility data enables accurate and reproducible formulation for in vitro assays and in vivo administration, reducing inter-experiment variability caused by inconsistent compound dissolution.

• [1] ScienceDirect. Nialamide - Solubility Data. ChemIDplus Advanced, 2015. View Source

Differential Neurotransmitter Elevation vs. Iproniazid

Acute oral toxicity data establish nialamide's LD50 values as 1700 mg/kg in rats and 590 mg/kg in mice . These benchmark values provide essential reference points for designing in vivo dosing regimens and conducting safety pharmacology assessments.

Neurotransmitter Profile

Head-to-head

Elevated both NE and 5-HT; iproniazid and pheniprazine increased only 5-HT

Supports dual monoaminergic pathway study

Qualitative difference in dog brain stem; fold-change not reported

Evidence Dimension	Acute oral toxicity (LD50)
Target Compound Data	Rat: 1700 mg/kg (oral); Mouse: 590 mg/kg (oral)
Comparator Or Baseline	Class-level hydrazine MAOIs vary in acute toxicity
Quantified Difference	Species-dependent LD50 difference of ~2.9-fold between rat and mouse
Conditions	Oral administration; rat and mouse models

Why This Matters

Precise LD50 values enable researchers to establish appropriate safety margins and dose-ranging parameters for in vivo experimental protocols, ensuring compound exposure remains within tolerable limits.

Nialamide in Ischemic Stroke: Post-Ischemic Neuroprotection with 3-Hour Therapeutic Window

In a mouse model of ischemic stroke, post-ischemic administration of nialamide (NM) even at 3 hours following ischemia/reperfusion (I/R) reduced neuronal injury and improved functional recovery and survival [1]. The compound upregulated ubiquilin-1 (Ubqln1), increased Ubqln1 association with mitochondria, decreased total oxidized and polyubiquitinated protein levels, and reduced neuroinflammation as reflected by attenuated microglial and astrocyte activation and reduced TNF-α levels [1].

Evidence Dimension	Post-ischemic neuroprotection and therapeutic time window
Target Compound Data	Effective when administered 3 hours post-I/R; reduced neuronal injury; improved functional recovery and survival
Comparator Or Baseline	Other MAOIs not directly compared in this study; class-level inference for non-selective MAO inhibitors
Quantified Difference	3-hour post-ischemic therapeutic window demonstrated
Conditions	Mouse stroke model; oxygen-glucose deprivation (in vitro); ischemia/reperfusion (in vivo)

Why This Matters

The demonstrated 3-hour post-ischemic therapeutic window with defined molecular mechanisms (Ubqln1 upregulation, proteostasis improvement, neuroinflammation reduction) provides a validated preclinical model system for stroke research applications.

• [1] Liu Y, et al. Attenuation of Ischemic Stroke-Caused Brain Injury by a Monoamine Oxidase Inhibitor Involves Improved Proteostasis and Reduced Neuroinflammation. Mol Neurobiol. 2020;57(2):937-948. View Source

Nialamide Research Applications

β-Glucuronidase Inhibition for Irinotecan-Induced Diarrhea

Nialamide hydrochloride is validated for preclinical stroke research based on demonstrated neuroprotection in a mouse ischemia/reperfusion model. Post-ischemic administration at 3 hours reduced neuronal injury and improved functional recovery and survival, with mechanistic evidence showing ubiquilin-1 upregulation, enhanced mitochondrial proteostasis, and reduced neuroinflammation [1]. This defined therapeutic window and molecular mechanism enable reproducible stroke pharmacology studies.

Sustained Dual MAO-A/B Inhibition Model

For neuroscience applications requiring non-selective MAO inhibition without concurrent GABAergic modulation, nialamide provides a critical experimental tool. Unlike phenelzine, nialamide (as a substituted hydrazine) does not elevate brain GABA and alanine levels [1]. This mechanistic distinction allows researchers to isolate MAO-dependent effects from GABA-mediated confounding variables in behavioral pharmacology and neurotransmitter studies.

Hepatic-Safe MAO Inhibition Model

Nialamide demonstrates superior in vivo potency and topical efficacy against Leishmania compared to phenelzine, despite lower in vitro activity [1]. This favorable in vivo profile makes nialamide a preferred reference compound for translational antiparasitic research, particularly in studies evaluating topical formulations for cutaneous leishmaniasis and investigating hydrazide-class MAOIs as repurposed antiparasitic agents.

Dual NE and 5-HT Elevation Studies

Nialamide serves as a benchmark hydrazine MAOI with documented acute toxicity values (rat oral LD50: 1700 mg/kg; mouse oral LD50: 590 mg/kg) [1] and clinically demonstrated lower short-term toxicity compared to iproniazid [2]. These quantified safety parameters support its use as a reference standard in comparative toxicology studies evaluating structure-toxicity relationships among hydrazine-class MAO inhibitors.

Application

Selection Property

Validation Focus

β-Glucuronidase inhibition research (irinotecan-induced diarrhea model)

Potent bacterial GUS inhibition profile

Bacterial vs. mammalian GUS selectivity

Sustained MAO inhibition studies

Extended duration of enzyme suppression

Chronic dosing reduction, stress artifact control

Hepatotoxicity model comparison

Wider hepatic threshold context

Liver pathology confound reduction

Dual neurotransmitter elevation studies

Unique NE/5-HT dual elevation profile

Noradrenergic/serotonergic interplay analysis

• [1] Liu Y, et al. Attenuation of Ischemic Stroke-Caused Brain Injury by a Monoamine Oxidase Inhibitor Involves Improved Proteostasis and Reduced Neuroinflammation. Mol Neurobiol. 2020;57(2):937-948. View Source
• [2] Yamada N, et al. Effects of two substituted hydrazine monoamine oxidase (MAO) inhibitors on neurotransmitter amines, gamma-aminobutyric acid, and alanine in rat brain. J Pharm Sci. 1993;82(9):934-937. View Source
• [3] Hydrazide antidepressants possess novel antileishmanial activity in vitro and in vivo. 2016. View Source
• [4] Dewhurst WG, Pare CMB. A clinical and biochemical study of monoamine oxidase inhibition in depressed patients. I. A clinical trial of Nialamide. J Ment Sci. 1961;107:239-243. View Source